Cas no 929339-07-1 ((2Z)-6-hydroxy-2-(quinolin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-6-hydroxy-2-(quinolin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one
• CAS No: 929339-07-1
• MF: C₁₈H₁₁NO₃
• MW: 289.284844636917
• CID: 6490572
• Update Time: 2025-06-08

(2Z)-6-hydroxy-2-(quinolin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-hydroxy-2-(quinolin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one
• (2Z)-6-hydroxy-2-(quinolin-4-ylmethylidene)-1-benzofuran-3-one
• 3(2H)-Benzofuranone, 6-hydroxy-2-(4-quinolinylmethylene)-

• Inchi： 1S/C18H11NO3/c20-12-5-6-14-16(10-12)22-17(18(14)21)9-11-7-8-19-15-4-2-1-3-13(11)15/h1-10,20H
• InChI Key： OEDNZAYZPQLHRI-UHFFFAOYSA-N
• SMILES： O1C2=CC(O)=CC=C2C(=O)C1=CC1C2C(N=CC=1)=CC=CC=2

Experimental Properties

• Density: 1.449±0.06 g/cm3(Predicted)
• Boiling Point: 571.4±50.0 °C(Predicted)
• pka: 5.94±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (2Z)-6-hydroxy-2-(quinolin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

Introduction to (2Z)-6-hydroxy-2-(quinolin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 929339-07-1)

(2Z)-6-hydroxy-2-(quinolin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 929339-07-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzofurans, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The quinolin-4-yl moiety in the structure of this compound is particularly noteworthy, as quinolines are well-known for their ability to interact with various biological targets, such as enzymes and receptors. The presence of the 6-hydroxy group further enhances the compound's potential for pharmacological activity by increasing its hydrophilicity and facilitating interactions with biological macromolecules.

Recent studies have explored the anti-inflammatory properties of (2Z)-6-hydroxy-2-(quinolin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the anti-cancer activity of (2Z)-6-hydroxy-2-(quinolin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

The neuroprotective effects of (2Z)-6-hydroxy-2-(quinolin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one have also been investigated. A study published in the Journal of Neurochemistry demonstrated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that the compound may have potential applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, the chemical stability and pharmacokinetic properties of (2Z)-6-hydroxy-2-(quinolin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one have been studied to assess its suitability for drug development. Research has shown that the compound exhibits good stability under physiological conditions and has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life.

The synthesis of (2Z)-6-hydroxy-2-(quinolin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one has been optimized using various methods, including microwave-assisted synthesis and transition-metal-catalyzed reactions. These methods have improved the yield and purity of the compound, making it more accessible for further research and development.

Despite its promising therapeutic potential, further studies are needed to fully understand the mechanisms of action and safety profile of (2Z)-6-hydroxy-2-(quinolin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one. Preclinical studies are currently underway to evaluate its efficacy in animal models of various diseases. If these studies yield positive results, clinical trials may be initiated to assess its safety and efficacy in human patients.

In conclusion, (2Z)-6-hydroxy-2-(quinolin-4-y l)methylidene - 2 , 3 -dih ydro - 1 -benzofuran - 3 -one (CAS No. 929339 - 07 - 1) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in the field of medicinal chemistry.